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Compound of Interest

Compound Name: Propyl decanoate

Cat. No.: B1679712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl decanoate (CAS No. 30673-60-0), also known as propyl caprate, is the ester formed

from the condensation of decanoic acid and propanol.[1][2] It is a colorless liquid with a waxy,

fruity odor.[3][4] This document provides an in-depth overview of the chemical and physical

properties of propyl decanoate, tailored for a technical audience. It includes tabulated

quantitative data, detailed experimental protocols for property determination, and a

visualization of its synthesis pathway. This guide is intended to be a valuable resource for

professionals in research, chemical synthesis, and drug development who may utilize propyl
decanoate in their work.

Chemical and Physical Properties
A summary of the key chemical and physical properties of propyl decanoate is presented in

the tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value Source(s)

IUPAC Name propyl decanoate [5]

Synonyms

n-Propyl decanoate, Propyl

caprate, Decanoic acid, propyl

ester

[1][6][7]

CAS Number 30673-60-0 [1][8]

Molecular Formula C₁₃H₂₆O₂ [1]

Molecular Weight 214.34 g/mol [1]

SMILES CCCCCCCCCC(=O)OCCC

InChI Key
OVFMRFMJVFDSAA-

UHFFFAOYSA-N
[8]

Table 2: Physical Properties
Property Value Conditions Source(s)

Appearance Colorless clear liquid Ambient [3]

Density 0.86 - 0.862 g/mL 25 °C [9][10]

Boiling Point 253 - 261 °C 760 mmHg [3][9]

Melting Point -20 °C [6]

Flash Point 109.44 °C Closed Cup [2][3]

Vapor Pressure 0.014 mmHg 25 °C [3]

Refractive Index 1.418 - 1.433 20 °C [3]

Water Solubility
1.132 mg/L

(estimated)
25 °C [3]

Solubility in other

solvents
Soluble in alcohol [3]

logP (o/w) 5.371 (estimated) [3][4]
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Synthesis of Propyl Decanoate
Propyl decanoate is typically synthesized via Fischer esterification. This method involves the

acid-catalyzed reaction of decanoic acid with propanol. The equilibrium of the reaction is driven

towards the formation of the ester by using an excess of one of the reactants, typically the less

expensive alcohol, and by the removal of water as it is formed.
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Reaction MixturePropanol

Acid Catalyst
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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